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Compound of Interest

Compound Name: 3,3'-Azodibenzoic Acid

Cat. No.: B1269039 Get Quote

This document provides core physicochemical data for 3,3'-Azodibenzoic Acid, a chemical

compound often utilized in research and development. The information is tailored for

researchers, scientists, and professionals in drug development, focusing on fundamental

molecular characteristics.

Core Molecular Data
The essential molecular identifiers for 3,3'-Azodibenzoic Acid are its chemical formula and

molecular weight. These properties are fundamental for all stoichiometric calculations,

formulation development, and analytical procedures. The compound is also known by its

synonym, Azobenzene-3,3'-dicarboxylic acid.[1][2]

A summary of these key quantitative data points is presented below.

Parameter Value

Molecular Formula C₁₄H₁₀N₂O₄[1][3]

Molecular Weight 270.24 g/mol [1][2][3][4]

CAS Number 621-18-1[1][4]
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While this document does not detail a specific experimental synthesis of 3,3'-Azodibenzoic
Acid, the determination of its molecular weight and formula relies on standard, universally

accepted analytical techniques.

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate

mass measurement, which also helps in confirming the elemental composition and thus the

molecular formula.

Elemental Analysis: This method determines the percentage composition of individual

elements (carbon, hydrogen, nitrogen, etc.) within the molecule. The resulting ratios are used

to derive the empirical formula, which can then be compared with the molecular formula

obtained from mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the structure of the molecule, confirming the connectivity of atoms and the

overall chemical structure, thereby verifying the molecular formula.

The logical workflow for identifying these core properties is illustrated in the diagram below.
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Workflow for Molecular Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Overview of 3,3'-Azodibenzoic Acid:
Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269039#3-3-azodibenzoic-acid-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1269039#3-3-azodibenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1269039#3-3-azodibenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1269039#3-3-azodibenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1269039#3-3-azodibenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1269039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

